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For researchers, scientists, and professionals in textile and material science, the robust and

permanent coloration of fibers is a critical factor in product performance and longevity. This

guide provides a detailed comparison of Reactive Red 180, a monofunctional reactive dye,

with bifunctional reactive dyes, focusing on the verification of their covalent bonding to

cellulosic fibers like cotton. The information presented is supported by experimental data and

established testing protocols.

Reactive dyes are a class of colored organic compounds that, under appropriate conditions,

form a covalent bond with the functional groups of fibers.[1][2] This chemical reaction results in

the dye becoming an integral part of the fiber, leading to excellent wash fastness and color

stability.[1][2] Reactive Red 180 is a monochlorotriazine (MCT) reactive dye, meaning it has

one reactive group per molecule that can form a covalent bond with the hydroxyl groups of

cellulose in an alkaline environment. In contrast, bifunctional reactive dyes possess two

reactive groups, which can lead to a higher probability of fixation on the fiber.[3][4][5]
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The efficacy of the covalent bonding of reactive dyes to fibers is primarily evaluated through

two key metrics: dye fixation percentage and wash fastness.

Dye Fixation Percentage: This quantifies the amount of dye that has chemically bonded with

the fiber relative to the total amount of dye used. Monofunctional reactive dyes, such as

Reactive Red 180, typically exhibit fixation rates in the range of 50-70%.[3] Bifunctional

reactive dyes, on the other hand, generally demonstrate higher fixation efficiencies, often

between 70% and 85%, with some studies reporting fixation of over 90%.[3][6] This increased

efficiency is attributed to the presence of two reactive groups, which enhances the probability of

a successful reaction with the fiber.[4][5]

Wash Fastness: This property assesses the resistance of the dyed material to color loss and

staining of adjacent undyed fabrics during washing. It is a crucial indicator of the stability of the

dye-fiber bond. Both monofunctional and bifunctional reactive dyes are known for their good to

excellent wash fastness properties, a direct result of the strong covalent bonds formed.[5][7]

The following table summarizes the typical performance of monofunctional (e.g., Reactive Red
180) and bifunctional reactive dyes on cotton fabric.

Performance Metric
Monofunctional Reactive
Dyes (e.g., Reactive Red
180)

Bifunctional Reactive Dyes

Dye Fixation Percentage 50 - 70%[3] 70 - 85%[3]

Wash Fastness (Color

Change)

Good to Excellent (Grey Scale

4-5)
Excellent (Grey Scale 4-5)[6]

Wash Fastness (Staining)
Good to Excellent (Grey Scale

4-5)
Excellent (Grey Scale 4-5)[6]

Experimental Protocols for Verifying Covalent
Bonding
The covalent bonding of reactive dyes to fibers can be verified through several experimental

methods.
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Wash Fastness Testing (ISO 105-C06)
This standardized test is a primary indirect method to confirm the stability of the dye-fiber

linkage. A poor wash fastness result would indicate that the dye is not covalently bound and is

easily removed.

Principle: A specimen of the dyed textile, in contact with a multifiber fabric, is mechanically

agitated in a soap solution under specified conditions of time and temperature. The change in

color of the specimen and the staining of the adjacent multifiber fabric are then assessed using

standardized grey scales.[1][8]

Procedure:

Specimen Preparation: A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a

same-sized multifiber fabric strip (containing swatches of different common fibers like cotton,

wool, polyester, etc.).

Washing: The composite specimen is placed in a stainless steel container with a specified

volume of soap solution and stainless steel balls (to provide mechanical action). The

container is then agitated in a laundering machine at a specific temperature and for a set

duration (e.g., 40°C for 30 minutes for the A2S test).

Rinsing and Drying: After the wash cycle, the specimen is rinsed thoroughly with water and

dried.

Assessment: The color change of the dyed specimen and the degree of staining on each

fiber of the multifiber strip are evaluated by comparing them against standard grey scales

under controlled lighting conditions. The grey scale for assessing color change ranges from 1

(severe change) to 5 (no change), and the grey scale for staining ranges from 1 (heavy

staining) to 5 (no staining).[1][8]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful analytical technique that can provide direct evidence of

covalent bond formation by detecting changes in the chemical structure of the fiber after

dyeing.
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Principle: FTIR spectroscopy measures the absorption of infrared radiation by the sample,

which causes molecular vibrations. The formation of a covalent bond between the dye and the

fiber will result in the appearance of new absorption peaks or shifts in existing peaks in the

FTIR spectrum of the dyed fiber compared to the undyed fiber.

Procedure:

Sample Preparation: Samples of undyed cotton, cotton dyed with Reactive Red 180, and

cotton dyed with a bifunctional reactive dye are thoroughly washed to remove any unfixed

dye and then dried completely. The samples are typically analyzed as small, solid pieces

using an Attenuated Total Reflectance (ATR) accessory.

Spectral Acquisition: The FTIR spectra of the samples are recorded over a specific

wavenumber range (e.g., 4000 to 400 cm⁻¹).

Spectral Analysis: The spectra of the dyed samples are compared with the spectrum of the

undyed cotton. The formation of an ether linkage (C-O-C) between the dye and the cellulose

of the cotton fiber is expected to result in new or intensified peaks in the region of

approximately 1100-1000 cm⁻¹. The presence of characteristic peaks from the dye molecule

(e.g., aromatic rings, sulfonate groups) on the spectrum of the washed and dyed fiber also

indicates its permanent attachment.

Determination of Dye Fixation Percentage
This quantitative method provides a numerical value for the extent of covalent bonding.

Principle: The amount of dye that has reacted with the fiber is determined by measuring the

concentration of the dye in the dyebath before and after dyeing, as well as the amount of

unfixed dye removed during the washing process. A common method involves measuring the

absorbance of the dye solutions using a UV-Vis spectrophotometer and calculating the

concentration from a calibration curve. Another approach is to use the Kubelka-Munk equation

to relate the color strength (K/S value) of the dyed fabric to the amount of fixed dye.[9]

Procedure (using K/S value):

Prepare a 100% Fixation Standard: A sample is prepared where it is assumed all the applied

dye has been fixed. This can be done through a specific laboratory procedure designed to
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maximize fixation.

Dye the Experimental Sample: The fabric is dyed under the desired experimental conditions.

Measure Color Strength (K/S): The K/S values of both the 100% fixation standard ((K/S)₀)

and the experimental sample ((K/S)meas) are measured using a spectrophotometer.

Calculate Fixation Rate: The fixation rate is calculated using the formula: Fixation Rate (%) =

[(K/S)meas / (K/S)₀] x 100[9]

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for verifying the covalent bonding of a

reactive dye to a fiber.
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Caption: Experimental workflow for verifying the covalent bonding of reactive dyes.

In conclusion, the covalent bonding of Reactive Red 180 and other reactive dyes to fibers is a

well-established principle that leads to high-performance dyed textiles. The verification of this

bonding can be accomplished through a combination of indirect methods like wash fastness

testing, which assesses the durability of the coloration, and direct methods like FTIR

spectroscopy, which provides evidence of the chemical linkage. Quantitative analysis of the dye

fixation percentage further supports the extent of the covalent reaction. When compared to

monofunctional dyes like Reactive Red 180, bifunctional reactive dyes generally offer a higher

degree of fixation, which can be a critical advantage in optimizing dyeing processes and

reducing effluent load.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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